Cas no 1890622-85-1 ([2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine)

• Product Name: [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine
• CAS No: 1890622-85-1
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5824333
• PubChem ID: 116935106
• Update Time: 2025-06-30

[2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1890622-85-1
• [2-amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine
• EN300-765941
• [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine

• Inchi： 1S/C12H20N2/c1-9(2)14-8-12(13)11-6-4-5-10(3)7-11/h4-7,9,12,14H,8,13H2,1-3H3
• InChI Key： WYKKDCIULYFHFS-UHFFFAOYSA-N
• SMILES： N(C(C)C)CC(C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine

Professional Introduction to [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine and CAS No. 1890622-85-1

[2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine, identified by the CAS number 1890622-85-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in various biochemical pathways and drug development initiatives.

The molecular structure of [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine incorporates a unique combination of functional groups that contribute to its distinctive chemical properties. The presence of an amino group at the 2-position, coupled with a propyl chain and a 3-methylphenyl moiety, creates a versatile scaffold that can interact with multiple biological targets. This structural complexity makes it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine molecule has been studied for its interactions with enzymes and receptors involved in various therapeutic areas. Notably, its ability to modulate the activity of certain enzymes has been highlighted in preclinical studies, suggesting its utility in the development of novel therapeutic agents.

One of the most compelling aspects of [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine is its potential role in addressing unmet medical needs. Researchers have been particularly intrigued by its interactions with proteins that are implicated in neurological disorders. The compound's ability to bind to specific receptors and modulate neurotransmitter release has been a focal point of investigation. These findings have opened up new avenues for the development of treatments for conditions such as depression and anxiety.

The synthesis and characterization of [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine have been refined through advanced chemical methodologies. The process involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of modern spectroscopic techniques has facilitated the comprehensive characterization of the compound, providing insights into its molecular structure and dynamics.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine. Molecular modeling studies have revealed key interactions between the compound and biological targets, helping to elucidate mechanisms of action. These computational approaches complement experimental data, providing a more holistic view of the compound's behavior within biological systems.

The potential therapeutic applications of [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine extend beyond neurological disorders. Preliminary studies suggest that it may also have utility in treating inflammatory conditions by modulating immune responses. The compound's ability to interact with cytokine pathways has been observed in vitro, indicating its potential as an anti-inflammatory agent.

As research continues to uncover new insights into the pharmacological properties of [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine, it is becoming increasingly clear that this compound holds significant promise for future therapeutic applications. The combination of its unique structural features and demonstrated biological activity positions it as a compelling candidate for further development.

The journey from discovery to clinical application involves rigorous testing and validation. Ongoing preclinical studies are designed to assess the safety and efficacy of [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine in animal models before transitioning to human trials. These studies are critical for ensuring that the compound can be developed into a safe and effective therapeutic agent.

In conclusion, [2-Amino-2-(3-methylphenyl)ethyl](propan-2-yl)amine (CAS No. 1890622-85-1) represents a promising area of research with significant potential for advancing medical treatments. Its complex structure, combined with demonstrated biological activity, makes it a valuable candidate for further exploration in drug development. As our understanding of its pharmacological properties continues to grow, so too does the likelihood that it will play a crucial role in addressing various health challenges.